2-Fluoro-2-(2-methyl-2H-1,2,3-triazol-4-yl)acetic acid

Lipophilicity Medicinal Chemistry ADME
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H6FN3O2
Molecular Weight 159.12 g/mol
Cat. No. B13285050
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Technical Parameters


Basic Identity
Product Name2-Fluoro-2-(2-methyl-2H-1,2,3-triazol-4-yl)acetic acid
Molecular FormulaC5H6FN3O2
Molecular Weight159.12 g/mol
Structural Identifiers
SMILESCN1N=CC(=N1)C(C(=O)O)F
InChIInChI=1S/C5H6FN3O2/c1-9-7-2-3(8-9)4(6)5(10)11/h2,4H,1H3,(H,10,11)
InChIKeyQTWIMILDERKQHX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.05 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Fluoro-2-(2-methyl-2H-1,2,3-triazol-4-yl)acetic acid – Physicochemical Profile and Procurement Rationale for a Fluorinated Triazole Building Block


2-Fluoro-2-(2-methyl-2H-1,2,3-triazol-4-yl)acetic acid (CAS 1882523-24-1) is a small-molecule heterocyclic building block combining a 1,2,3-triazole core with an α‑fluoro‑substituted acetic acid side chain and an N‑methyl group on the triazole ring. Its molecular formula is C₅H₆FN₃O₂ and its molecular weight is 159.12 g mol⁻¹ [1]. The compound is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical research, where the simultaneous presence of a fluorine atom and an N‑methyl group imparts a unique physicochemical signature that distinguishes it from closely related triazole‑acetic acid analogs.

Fluorinated triazole building block with α-fluoroacetic acid
N-methyl substitution ensures single H-bond donor profile
Supports SAR continuity in lead optimization programs

Why In‑Class Triazole Acetic Acid Derivatives Cannot Be Interchanged with 2‑Fluoro‑2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid


Simple replacement of 2‑fluoro‑2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid with a non‑fluorinated analog (e.g., 2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid) or with an N‑unsubstituted fluoro analog (e.g., 2‑fluoro‑2‑(1H‑1,2,3‑triazol‑4‑yl)acetic acid) is not pharmacochemically equivalent. Removal of the fluorine atom reduces lipophilicity by approximately 0.5 log units and diminishes the electron‑withdrawing effect that acidifies the carboxylic acid group, while deletion of the N‑methyl group introduces an additional hydrogen‑bond donor and increases topological polar surface area [1][2][3]. Because lipophilicity, hydrogen‑bonding capacity, and acidity are first‑order determinants of permeability, solubility, metabolic stability, and target binding, such substitutions can profoundly alter the pharmacokinetic and pharmacodynamic profile of a lead series [4]. Consequently, procurement of the exact compound is essential for maintaining SAR continuity in programs that have been optimized around this specific substitution pattern.

Non-fluorinated analog May reduce lipophilicity by ~0.5 log units and lower acidity, potentially altering permeability and salt formation.
N-unsubstituted analog Adds an H-bond donor and increases TPSA, which may shift selectivity and CNS exposure profile.
SAR disruption Substitution may break SAR continuity optimized around fluorine and N-methyl pattern.

Quantitative Differentiation Evidence for 2‑Fluoro‑2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid Versus Closest Analogs


Lipophilicity (XLogP3) Modulation by Fluorine: Direct Comparison with Non‑Fluorinated and N‑Unsubstituted Analogs

The predicted partition coefficient (XLogP3) of the target compound is 0.2, compared with −0.3 for the non‑fluorinated analog 2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid and −0.4 for the N‑unsubstituted fluoro analog 2‑fluoro‑2‑(1H‑1,2,3‑triazol‑4‑yl)acetic acid, as computed by the XLogP3 algorithm (PubChem) [1][2][3]. The 0.5‑0.6 log unit increase relative to the comparators translates into approximately 3‑4‑fold higher predicted membrane permeability based on the well‑established log P–permeability correlation.

Lipophilicity (XLogP3)
Reported
Target: 0.2
Non-F analog: −0.3
N-unsub. F: −0.4
In silico logP difference suggests permeability context may differ.
Predicted values; experimental validation needed.
Lipophilicity Medicinal Chemistry ADME

Hydrogen‑Bond Donor Count Reduction via N‑Methylation: Comparison with N‑Unsubstituted Fluoro Analog

The target compound possesses a single hydrogen‑bond donor (HBD), whereas the N‑unsubstituted fluoro analog 2‑fluoro‑2‑(1H‑1,2,3‑triazol‑4‑yl)acetic acid has two HBDs, as enumerated by Cactvs descriptors in PubChem [1][2]. The extra HBD arises from the free N‑H of the triazole ring. Reduction of HBD count is often correlated with lower promiscuity and improved selectivity profiles in kinase and GPCR targets.

H-Bond Donor Count
Head-to-head
Target: 1
N-unsub. F: 2
Lower HBD count may reduce off-target interactions.
Computational assignment; biological impact context-dependent.
Hydrogen Bonding Drug Design Selectivity

Enhanced Carboxylic Acid Acidity via α‑Fluorine Substitution: Comparison with Non‑Fluorinated Analog

The predicted pKa of the carboxylic acid group in the target compound is approximately 1.0 ± 0.10 (Predicted), as listed on the Kuujia property database [1]. Although an experimentally validated pKa for the head‑to‑head comparator 2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid is not available in the public domain, typical aliphatic carboxylic acids exhibit pKa values in the 4.2‑5.0 range. The marked decrease in pKa (Δ ∼3‑4 units) attributed to the electron‑withdrawing α‑fluorine is consistent with the well‑documented effect of α‑fluorination on carboxylic acid acidity.

Carboxylic Acid pKa
Class-level
Target: ~1.0 (predicted)
Comparator: ~4.5 (class estimate)
Predicted higher acidity may influence ionization state and salt formation.
Predicted; class-level comparator; verify experimentally.
Acidity pKa Formulation

Topological Polar Surface Area Reduction by N‑Methylation: Comparison with N‑Unsubstituted Fluoro Analog

The topological polar surface area (TPSA) of the target compound is 68 Ų, compared with 78.9 Ų for the N‑unsubstituted fluoro analog 2‑fluoro‑2‑(1H‑1,2,3‑triazol‑4‑yl)acetic acid, as computed by the Cactvs algorithm in PubChem [1][2]. The 10.9 Ų decrease is primarily attributable to the replacement of the free N‑H with an N‑CH₃ group. TPSA values below 70 Ų are frequently associated with improved CNS penetration potential, whereas values above 70 Ų are more characteristic of peripherally restricted compounds.

Topological PSA
Head-to-head
Target: 68 Ų
N-unsub. F: 78.9 Ų
Lower TPSA may improve CNS permeability potential.
Computational estimate; requires in vivo brain exposure data.
Polar Surface Area CNS Penetration Permeability

Class‑Level Evidence for α‑Fluoro Carboxylic Acid Building Blocks in Medicinal Chemistry

Fluorinated triazoles, including those bearing α‑fluoro carboxylic acid motifs, are recognized as privileged scaffolds in drug development. A 2022 mini‑review summarizing the field notes that incorporation of fluorine into triazole derivatives consistently enhances pharmacological activity relative to non‑fluorinated counterparts, and that the α‑fluoro substitution can serve as a metabolic blocking group while also increasing electrophilic reactivity for downstream derivatization [1]. Although no direct head‑to‑head biological data are available for the specific compound, the class‑level evidence strongly supports the procurement of fluorinated over non‑fluorinated triazole acetic acids for programs aiming to improve metabolic stability and tune physicochemical properties.

Class-Level Fluorination Benefit
Class-level
Fluorine enhances pharmacological activity in triazole class
Supports procurement of fluorinated over non-fluorinated analogs for lead optimization.
Review evidence; compound-specific data to verify.
Metabolic Stability Bioisosterism Synthetic Utility

High‑Value Application Scenarios for 2‑Fluoro‑2‑(2‑methyl‑2H‑1,2,3‑triazol‑4‑yl)acetic acid in Scientific and Industrial R&D


Medicinal Chemistry: Building Block for ACC and PPAR Modulator Series

The compound’s balanced lipophilicity (XLogP3 = 0.2), low hydrogen‑bond donor count (1 HBD), and low TPSA (68 Ų) make it an ideal carboxylic acid‑containing building block for programs targeting acetyl‑CoA carboxylase (ACC) or peroxisome proliferator‑activated receptors (PPARs), where fine‑tuning of these parameters is critical for achieving oral bioavailability and target engagement [1]. Its distinct profile relative to non‑fluorinated and N‑unsubstituted analogs ensures SAR continuity in series that have been optimized for these targets.

Agrochemical Discovery: Fluorinated Triazole Intermediate for Fungicidal Candidates

Fluorinated 1,2,3‑triazoles have demonstrated utility as fungicidal agents [2]. The α‑fluoro carboxylic acid moiety of the target compound serves as a versatile handle for further derivatization (amide, ester formation), while the N‑methyl group and fluorine atom collectively enhance metabolic stability and lipophilicity compared with non‑fluorinated triazole acetic acids, potentially improving foliar uptake and persistence in field applications.

Chemical Probe Design: CNS‑Oriented Fragment Library Member

With a TPSA of 68 Ų and XLogP3 of 0.2, the compound falls within the desirable physicochemical space for CNS drug discovery [3]. Its single HBD and moderate lipophilicity suggest it could serve as a fragment or early‑stage scaffold for neuroscience targets, where brain penetration is required and excessive hydrogen‑bond donors are undesirable.

Synthetic Methodology: Substrate for Fluorine‑Directed Derivatization Studies

The α‑fluorine atom activates the adjacent carboxylic acid toward nucleophilic substitution, enabling efficient conversion to amides, esters, and other derivatives under mild conditions. This reactivity, combined with the regiochemically defined 2‑methyl‑1,2,3‑triazole core, makes the compound a valuable model substrate for developing new synthetic methods involving fluorinated heterocycles [4].

Application
Selection Property
Validation Focus
ACC/PPAR modulator series
Balanced lipophilicity and low HBD count
Oral bioavailability and target engagement studies
Fungicidal candidate intermediate
Fluorinated triazole core with derivatizable carboxylic acid
Foliar uptake and field persistence evaluation
CNS fragment library member
TPSA below 70 Ų and moderate logP
Brain penetration and target selectivity screening
Synthetic methodology substrate
α-fluorine activated carboxylic acid reactivity
Derivatization efficiency and regiochemical fidelity
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